Technical Documentation Center

Phenol, 5-ethenyl-2-nitro- Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Phenol, 5-ethenyl-2-nitro-

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 3-Hydroxy-4-nitrostyrene: Synthesis, Properties, and Therapeutic Potential

Abstract 3-Hydroxy-4-nitrostyrene, a member of the nitrostyrene class of compounds, represents a molecule of significant interest to the fields of medicinal chemistry and drug development. Nitrostyrenes are characterized...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

3-Hydroxy-4-nitrostyrene, a member of the nitrostyrene class of compounds, represents a molecule of significant interest to the fields of medicinal chemistry and drug development. Nitrostyrenes are characterized by a nitro group conjugated with a vinyl group attached to a phenyl ring, a structural motif that imparts a diverse range of biological activities. This technical guide provides a comprehensive overview of 3-hydroxy-4-nitrostyrene, including its molecular formula, molecular weight, and a detailed exploration of its synthesis via the Henry condensation reaction. Furthermore, this document delves into the physicochemical properties and the broad spectrum of biological activities associated with nitrostyrene derivatives, with a particular focus on their potential as anticancer, antimicrobial, and anti-inflammatory agents. A plausible mechanism of action, involving the induction of oxidative stress, is also discussed. This guide is intended for researchers, scientists, and professionals in drug development seeking to understand and leverage the therapeutic potential of this versatile chemical scaffold.

Introduction

The nitrostyrene framework is a cornerstone in synthetic organic chemistry and a privileged scaffold in medicinal chemistry. The strong electron-withdrawing nature of the nitro group renders the vinyl group susceptible to nucleophilic attack, making nitrostyrenes valuable intermediates for the synthesis of a wide array of more complex molecules, including various heterocyclic compounds.[1] Beyond their synthetic utility, nitrostyrene derivatives have garnered considerable attention for their potent and varied biological activities. The class of β-nitrostyrenes has been shown to exhibit promising anticancer, anti-inflammatory, antimicrobial, and antiplatelet effects.[2]

3-Hydroxy-4-nitrostyrene, specifically, is a derivative that combines the reactive nitro-vinyl moiety with a hydroxyl group on the phenyl ring. This substitution pattern can influence the molecule's electronic properties, solubility, and its interactions with biological targets. This guide aims to provide a detailed technical overview of 3-hydroxy-4-nitrostyrene, from its fundamental chemical properties to its potential applications in therapeutic development.

Chemical and Physical Properties

The fundamental properties of 3-hydroxy-4-nitrostyrene are summarized below. It is important to note that while the molecular formula and weight are definitive, some experimental physicochemical properties for this specific isomer are not widely reported. Therefore, data for the closely related isomer, 4-hydroxy-β-nitrostyrene, is provided as a valuable reference point.

PropertyValueSource
Molecular Formula C₈H₇NO₃(Calculated)
Molecular Weight 165.15 g/mol [3][4]
Appearance Yellow to brown solid (predicted)[3]
Melting Point 167-171 °C (for 4-hydroxy-β-nitrostyrene)[3][4][5]
Boiling Point 318.3 °C (Predicted, for 4-hydroxy-β-nitrostyrene)[3][5]
Solubility Soluble in ether, ethanol, chloroform, methanol (for 4-nitrostyrene)[6]
pKa 8.04 (Predicted, for 4-hydroxy-β-nitrostyrene)[3][5]

Synthesis of 3-Hydroxy-4-nitrostyrene

The most common and efficient method for the synthesis of β-nitrostyrenes is the Henry reaction, also known as a nitro-aldol condensation.[2] This reaction involves the condensation of an aromatic aldehyde with a nitroalkane, typically in the presence of a basic catalyst. For the synthesis of 3-hydroxy-4-nitrostyrene, the logical precursors are 3-hydroxy-4-nitrobenzaldehyde and nitromethane.

General Reaction Scheme

G cluster_reactants Reactants cluster_conditions Reaction Conditions 3-hydroxy-4-nitrobenzaldehyde 3-Hydroxy-4-nitrobenzaldehyde Reaction 3-hydroxy-4-nitrobenzaldehyde->Reaction Nitromethane Nitromethane Nitromethane->Reaction Catalyst Ammonium Acetate Catalyst->Reaction Solvent Glacial Acetic Acid Solvent->Reaction Heat Reflux Heat->Reaction Product 3-Hydroxy-4-nitrostyrene Reaction->Product

Caption: General workflow for the synthesis of 3-hydroxy-4-nitrostyrene.

Detailed Experimental Protocol (Adapted from similar syntheses)

This protocol is adapted from established procedures for the synthesis of related hydroxy-nitrostyrene derivatives.[7][8]

Materials:

  • 3-Hydroxy-4-nitrobenzaldehyde

  • Nitromethane

  • Ammonium acetate

  • Glacial acetic acid

  • Dichloromethane

  • Magnesium sulfate

  • Deionized water

Procedure:

  • To a solution of ammonium acetate (approximately 2 molar equivalents) in glacial acetic acid, add 3-hydroxy-4-nitrobenzaldehyde (1 molar equivalent) and nitromethane (approximately 6 molar equivalents).

  • Heat the resulting mixture under reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • After completion, allow the reaction mixture to cool to room temperature.

  • Pour the cooled mixture into a beaker containing cold deionized water to precipitate the crude product.

  • Extract the aqueous mixture with dichloromethane (3 x volumes).

  • Combine the organic layers and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the organic phase under reduced pressure to yield the crude 3-hydroxy-4-nitrostyrene.

  • The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol or an ethyl acetate/hexane mixture.

Biological Activity and Applications in Drug Development

Nitrostyrene derivatives are recognized for their broad spectrum of biological activities, making them attractive candidates for drug discovery and development.[2]

Anticancer Activity

A significant body of research has highlighted the potent anticancer properties of nitrostyrenes.[2][9] These compounds have been shown to inhibit cell proliferation and induce apoptosis in various cancer cell lines.[9] The anticancer effects are often attributed to their ability to act as Michael acceptors, reacting with nucleophilic residues (such as cysteine) in proteins.

A study on a closely related compound, 3'-hydroxy-4'-methoxy-β-methyl-β-nitrostyrene (CYT-Rx20), demonstrated that it inhibits tumorigenesis in colorectal cancer cells. The proposed mechanism involves the generation of reactive oxygen species (ROS), leading to DNA damage and mitochondrial dysfunction.[10] This induction of oxidative stress triggers a cascade of events culminating in cell cycle arrest and apoptosis.[10]

Antimicrobial Activity

Nitrostyrene derivatives also exhibit significant antimicrobial activity against a range of bacteria and fungi.[11][12][13][14] Their mechanism of action is thought to involve the inhibition of essential enzymes and disruption of cellular processes. For instance, some nitrostyrenes have been identified as inhibitors of protein tyrosine phosphatases (PTPs), which are crucial for signal transduction in both eukaryotic and prokaryotic cells.[14] A study investigating a series of β-nitrostyrene derivatives highlighted the antibacterial potential of 3-hydroxy-4-methoxy-β-methyl-β-nitrostyrene, particularly against Gram-positive bacteria.[13]

Anti-inflammatory Activity

The anti-inflammatory properties of nitrostyrenes are another area of active research.[2] These compounds can modulate inflammatory pathways, for example, by inhibiting the activation of the NLRP3 inflammasome, a key component of the innate immune system.[2]

Plausible Mechanism of Action: ROS-Mediated Apoptosis

Based on studies of structurally similar compounds, a plausible mechanism for the anticancer activity of 3-hydroxy-4-nitrostyrene involves the induction of intracellular reactive oxygen species (ROS).[10]

G 3H4NS 3-Hydroxy-4-nitrostyrene Cell Cancer Cell 3H4NS->Cell ROS Increased Intracellular Reactive Oxygen Species (ROS) Cell->ROS DNA_Damage DNA Damage ROS->DNA_Damage Mito_Dys Mitochondrial Dysfunction ROS->Mito_Dys Cell_Cycle_Arrest Cell Cycle Arrest DNA_Damage->Cell_Cycle_Arrest Apoptosis Apoptosis Mito_Dys->Apoptosis Cell_Cycle_Arrest->Apoptosis

Caption: Plausible mechanism of anticancer action for 3-hydroxy-4-nitrostyrene.

This proposed pathway begins with the uptake of 3-hydroxy-4-nitrostyrene by cancer cells, leading to an increase in intracellular ROS levels. The resulting oxidative stress can cause damage to cellular macromolecules, including DNA, and disrupt mitochondrial function. These events can trigger cell cycle arrest and ultimately lead to programmed cell death, or apoptosis.

Safety and Handling

As with all nitrostyrene derivatives, 3-hydroxy-4-nitrostyrene should be handled with care in a laboratory setting. The precursor, 3-hydroxy-4-nitrobenzaldehyde, is known to cause skin and serious eye irritation, and may cause respiratory irritation.[15] General safety precautions for nitrostyrenes include:

  • Working in a well-ventilated fume hood.

  • Wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

  • Avoiding inhalation of dust or vapors.

  • Preventing contact with skin and eyes.

Conclusion

3-Hydroxy-4-nitrostyrene is a versatile molecule with significant potential in the field of drug discovery and development. Its straightforward synthesis via the Henry reaction, coupled with the broad biological activities of the nitrostyrene scaffold, makes it an attractive starting point for the design of novel therapeutic agents. Further research into the specific biological targets and mechanisms of action of 3-hydroxy-4-nitrostyrene is warranted to fully elucidate its therapeutic potential.

References

  • Hsieh, P. W., et al. (2017). 3'-hydroxy-4'-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis in colorectal cancer cells through ROS-mediated DNA damage and mitochondrial dysfunction. Oncotarget, 8(11), 18106–18117. [Link]

  • Hsieh, P. W., et al. (2017). 3'-hydroxy-4'-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis in colorectal cancer cells through ROS-mediated DNA damage and mitochondrial dysfunction. PubMed, 8(11), 18106-18117. [Link]

  • PubChem. (n.d.). 3-Hydroxy-4-nitrobenzaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

  • PrepChem. (2023). Synthesis of 3,4-dimethoxy-β-nitrostyrene. [Link]

  • LookChem. (n.d.). 4-HYDROXY-B-NITROSTYRENE. [Link]

  • ResearchGate. (n.d.). Synthesis of 3‐aryl‐4‐hydroxybenzofurans from nitrostyrene via a four‐component reaction. [Link]

  • da Silva, G. V. J., et al. (2020). Preparation of a β-Nitrostyrene Derivative by the Henry Reaction: Comparison of a Conventional and a Microwave-Assisted Method. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom (pp. 235-240). Royal Society of Chemistry.
  • Google Patents. (n.d.). Synthesis method of p-hydroxy-beta-nitrostyrene. CN103497108A.
  • Iwai, K., Wada, K., & Nishiwaki, N. (2022). Unusual Reactivities of ortho-Hydroxy-β-nitrostyrene. Molecules, 27(15), 4804. [Link]

  • Royal Society of Chemistry. (2021). Boosting chemoselective reduction of 4-nitrostyrene via photoinduced energetic electrons from in situ formed Cu nanoparticles on carbon dots. Green Chemistry. [Link]

  • PubChem. (n.d.). 3-Hydroxy-4-nitrobenzonitrile. National Center for Biotechnology Information. Retrieved from [Link]

  • Al-Mawsawi, L. Q., et al. (2020). Synthesis, Antimicrobial Study, and Molecular Docking Simulation of 3,4-Dimethoxy-β-Nitrostyrene Derivatives as Candidate PTP1B Inhibitor. Scientia Pharmaceutica, 88(3), 37. [Link]

  • ResearchGate. (n.d.). β-Nitrostyrene derivatives as potential antibacterial agents: A structure-property-activity relationship study. [Link]

  • Borges, F., et al. (2005). Beta-nitrostyrene derivatives as potential antibacterial agents: a structure-property-activity relationship study. PubMed, 15(3), 195-202. [Link]

  • ResearchGate. (2012). A Study of Fluorinated β-Nitrostyrenes as Antimicrobial Agents. [Link]

  • PubChem. (n.d.). 3,4-Methylenedioxy-beta-nitrostyrene. National Center for Biotechnology Information. Retrieved from [Link]

  • PubChem. (n.d.). Beta-Nitrostyrene. National Center for Biotechnology Information. Retrieved from [Link]

  • PubChem. (n.d.). 3-Nitrostyrene. National Center for Biotechnology Information. Retrieved from [Link]

  • Rhodium.ws. (n.d.). The Synthesis of beta-Nitrostyrenes. [Link]

Sources

Exploratory

Introduction: The Significance of Substituted Phenols

An In-Depth Technical Guide to the Physical Properties of Vinyl-Nitrophenol Isomers Abstract: This technical guide provides a detailed examination of the physical properties of 5-vinyl-2-nitrophenol and its constitutiona...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Physical Properties of Vinyl-Nitrophenol Isomers

Abstract: This technical guide provides a detailed examination of the physical properties of 5-vinyl-2-nitrophenol and its constitutional isomers. Due to the limited availability of direct experimental data for vinyl-substituted nitrophenols, this paper establishes a robust analytical framework by first exploring the well-documented properties of the parent nitrophenol isomers (2-, 3-, and 4-nitrophenol). By synthesizing principles of molecular structure, intermolecular forces, and electronic effects, we extrapolate and predict the properties of their vinyl derivatives. This guide is intended for researchers, chemists, and drug development professionals who require a deep understanding of the structure-property relationships that govern this class of compounds, which are valuable synthons in medicinal chemistry and materials science.

Substituted phenols are a cornerstone of organic chemistry, serving as critical intermediates in the synthesis of pharmaceuticals, agrochemicals, dyes, and polymers. The introduction of nitro (-NO₂) and vinyl (-CH=CH₂) functionalities onto the phenol scaffold imparts a unique combination of chemical reactivity and physical characteristics.

  • The Nitro Group: As a powerful electron-withdrawing group, the nitro moiety significantly increases the acidity of the phenolic proton and influences the electron density of the aromatic ring, making it a key component in pharmacophores and electro-active materials.

  • The Vinyl Group: This functional group provides a site for polymerization and further chemical modification through addition reactions (e.g., hydrogenation, halogenation, epoxidation), making these molecules versatile building blocks for advanced materials and complex drug scaffolds.

Understanding the physical properties of vinyl-nitrophenol isomers—such as melting point, boiling point, acidity (pKa), and solubility—is paramount for their purification, handling, and rational application in synthesis and drug design.

Isomers of Interest

The focus of this guide is 5-vinyl-2-nitrophenol and its related isomers. The relative positions of the hydroxyl, nitro, and vinyl groups dictate the molecule's overall polarity, its ability to form hydrogen bonds, and its electronic properties. The diagram below illustrates the primary isomers discussed.

Caption: Chemical structures of key vinyl-nitrophenol isomers.

The Decisive Role of Hydrogen Bonding: An Analysis of Parent Nitrophenols

The most significant factor governing the differences in the physical properties of nitrophenol isomers is the nature of hydrogen bonding. The proximity of the nitro and hydroxyl groups in ortho-isomers allows for a strong intramolecular hydrogen bond, while meta- and para-isomers can only form intermolecular hydrogen bonds.[1] This fundamental difference has profound consequences.

G cluster_ortho ortho-Nitrophenol cluster_para para-Nitrophenol ortho Intramolecular H-Bond ortho_prop Lower Boiling Point (216 °C) Lower Melting Point (45 °C) Steam Volatile ortho->ortho_prop Forms stable, self-contained chelate ring. Weak forces between molecules. para Intermolecular H-Bond para_prop Higher Boiling Point (decomposes at 279 °C) Higher Melting Point (114 °C) Not Steam Volatile para->para_prop Forms strong associative networks between molecules, requiring more energy to break. G prep 1. Prepare Buffer Solutions (Range of pH values, e.g., pH 4 to 10) samples 3. Create Sample Series (Aliquot stock into each buffer) prep->samples stock 2. Prepare Stock Solution (Compound in Methanol/Ethanol) stock->samples measure 5. Measure Absorbance Spectra (For each sample across relevant wavelength range) samples->measure blank 4. Prepare Blanks (Buffer solutions only) blank->measure process 6. Data Processing (Plot Absorbance vs. pH at λmax of phenolate) measure->process fit 7. Sigmoidal Curve Fit (Determine inflection point) process->fit pka 8. Determine pKa (pKa = pH at inflection point) fit->pka

Caption: Workflow for the spectrophotometric determination of pKa.

Step-by-Step Methodology
  • Materials:

    • Vinyl-nitrophenol isomer of interest.

    • UV-Vis Spectrophotometer.

    • Calibrated pH meter.

    • A series of buffer solutions with known pH values spanning the expected pKa (e.g., acetate, phosphate, borate buffers from pH 4 to 10).

    • Volumetric flasks and pipettes.

    • Methanol or ethanol (spectroscopic grade).

  • Preparation of Solutions:

    • Prepare a concentrated stock solution (~1 mg/mL) of the vinyl-nitrophenol isomer in methanol or ethanol.

    • In a series of volumetric flasks, add a precise volume of each buffer solution.

    • Add an identical, small aliquot (e.g., 50 µL) of the stock solution to each flask and dilute to the final volume with the respective buffer. The final concentration should yield an absorbance maximum between 0.5 and 1.5 AU.

  • Spectroscopic Measurement:

    • Set the spectrophotometer to scan a wavelength range that covers the absorbance maxima of both the protonated and deprotonated species (e.g., 250 nm to 500 nm).

    • For each pH value, use the corresponding pure buffer solution as the blank reference.

    • Record the full absorbance spectrum for each prepared sample.

  • Data Analysis:

    • Identify the wavelength of maximum absorbance (λmax) for the deprotonated (phenolate) species. This is typically the peak at the longest wavelength, observed in the high pH samples.

    • Create a plot of Absorbance at this λmax versus the pH of the buffer.

    • The resulting data should form a sigmoidal curve. The pKa is the pH value at the inflection point of this curve. This can be determined graphically or by fitting the data to the Henderson-Hasselbalch equation.

Conclusion and Implications

While direct experimental data for 5-vinyl-2-nitrophenol and its isomers are not widely published, a comprehensive understanding of their physical properties can be achieved through expert analysis of their parent compounds. The distinction between intramolecular hydrogen bonding in ortho-isomers and intermolecular hydrogen bonding in para-isomers is the single most critical factor determining their physical behavior. Ortho-isomers are predicted to be low-melting, steam-volatile solids, whereas para-isomers are high-melting, non-volatile solids. This knowledge is crucial for designing purification strategies (e.g., distillation vs. recrystallization) and for predicting solubility and bioavailability in drug development contexts. The spectroscopic signatures, particularly the addition of vinyl group signals in NMR and IR, provide clear methods for unambiguous isomer identification.

References

  • Vertex AI Search. (2025).
  • ChemSynthesis. (2025). 2-nitrophenol - 88-75-5, C6H5NO3, density, melting point, boiling point, structural formula, synthesis.
  • ChemicalBook. (n.d.). 2-Nitrophenol CAS#: 88-75-5.
  • Tokyo Chemical Industry. (n.d.). 2-Nitrophenol | 88-75-5.
  • PubChem. (n.d.). 4-Nitrophenol.
  • PubChem. (n.d.). 2-Nitrophenol.
  • YouTube. (2023). o-Nitro Phenol Vs p-Nitro Phenol | Intermolecular Vs Intramolecular Hydrogen Bonding.
  • Quora. (2015). Is the boiling point of ortho-nitrophenol lower than p-nitrophenol? Why?.
  • ResearchGate. (n.d.). Changes in the time-dependent UV−Vis spectra of (a) 2-nitrophenol....
  • Chemistry Stack Exchange. (2014).
  • Chemistry Stack Exchange. (2023). Comparison of acidic strength of nitrophenols.
  • Vedantu. (n.d.). ASSERTION Pnitrophenol is a stronger acid than onitrophenol.
  • Chemazon. (2023). Introduction to Organic Spectroscopy - IR, UV-Vis, NMR Spectroscopy, Mass Spectrometry. YouTube.
  • Fang, W. H., et al. (2021).

Sources

Protocols & Analytical Methods

Method

Application Note: Suzuki-Miyaura Cross-Coupling Architectures for Vinyl Nitrophenols

Executive Summary & Strategic Importance Vinyl nitrophenols are high-value synthons in drug discovery, serving as the primary precursors for the Leimgruber–Batcho and Cadogan–Sundberg indole syntheses. However, they repr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Importance

Vinyl nitrophenols are high-value synthons in drug discovery, serving as the primary precursors for the Leimgruber–Batcho and Cadogan–Sundberg indole syntheses. However, they represent a "bipolar" challenge in palladium catalysis:

  • The Nitro Group (EWG): Strongly activates the aryl halide for oxidative addition but poses a risk of catalyst poisoning or competitive reduction.

  • The Free Phenol (EDG/Acidic): The acidic proton (

    
     for nitrophenols) consumes base, while the resulting phenoxide can coordinate to Pd(II), arresting the catalytic cycle (the "Phenoxide Trap").
    

This guide moves beyond generic "textbook" Suzuki conditions. We present a Precision Protocol designed to neutralize the phenoxide interference while harnessing the nitro-activation, ensuring high turnover numbers (TON) and reproducibility.

Critical Mechanistic Factors

The "Base-Gating" Phenomenon

In standard Suzuki couplings, the base plays one role: activating the boronic acid to the boronate species


.
In vinyl nitrophenol  synthesis, the base has a competing role: deprotonating the phenol.
  • Failure Mode: If catalytic base (e.g., 2.0 eq) is used, the phenol consumes 1.0 eq immediately. The remaining base may be insufficient to drive the transmetallation equilibrium, stalling the reaction at 50% conversion.

  • Solution: A minimum of 3.5 equivalents of base is mandatory to maintain the "Boronate Window."

Catalyst Selection: The "Bite Angle" Effect

Monodentate phosphines (e.g.,


 in 

) are labile and susceptible to displacement by the nitro-phenoxide oxygen. Bidentate ligands with a wide bite angle, such as dppf (1,1'-Bis(diphenylphosphino)ferrocene), rigidly chelate the palladium, preventing phenoxide displacement and sustaining the active catalytic species.

Standardized Protocol: The "Titan" Method (Robust & Scalable)

This protocol is the "workhorse" method, optimized for 2-bromo-4-nitrophenol or 2-bromo-5-nitrophenol coupling with vinylboronic acid pinacol esters.

Reagents & Stoichiometry
ComponentRoleEquiv.Notes
Halo-Nitrophenol Substrate1.0Aryl Bromide or Iodide preferred.
Vinylboronic Acid Pinacol Ester Coupling Partner1.2Excess compensates for protodeboronation.
Pd(dppf)Cl₂ · DCM Catalyst0.03Robust against air/moisture; wide bite angle.
K₂CO₃ (anhydrous) Base3.5 CRITICAL: High loading to buffer phenol acidity.
1,4-Dioxane / Water Solvent System4:1 v/vWater is essential for the boronate pathway.
Step-by-Step Methodology
  • Charge: To a reaction vial equipped with a magnetic stir bar, add the Halo-Nitrophenol (1.0 equiv), Vinylboronic ester (1.2 equiv), and finely ground

    
     (3.5 equiv).
    
  • Solvent Addition: Add the 1,4-Dioxane/Water mixture (concentration 0.2 M relative to halide).

    • Why: High concentration favors the bimolecular coupling over unimolecular side reactions (e.g.,

      
      -hydride elimination).
      
  • Degas (Essential): Sparge the mixture with Argon or Nitrogen for 10 minutes. Oxygen promotes homocoupling of the vinyl species.[1]

  • Catalyst Addition: Add

    
     (3 mol%) quickly under positive inert gas pressure. Cap the vial immediately.
    
  • Reaction: Heat to 90°C for 4–12 hours.

    • Monitoring: Monitor via LC-MS.[1] Look for the disappearance of the bromide. The product will likely appear as the phenoxide anion in negative mode MS.

  • Workup (The "Acid Crash"):

    • Cool to room temperature.[2][3]

    • Carefully acidify with 1M HCl to pH ~3. Caution: CO2 evolution.

    • Extract with EtOAc (3x). The product is now in the organic phase.[4][5][6][7]

    • Wash combined organics with Brine, dry over

      
      , and concentrate.
      

Advanced Protocol: The "Stealth" Method (Sterically Hindered)

Use this when the substrate has ortho-substituents (e.g., methyl groups next to the halogen) or if the "Titan" method fails. This utilizes Buchwald Precatalysts which form the highly active monoligated


 species in situ.
Reagents[1][4][8][9][10]
  • Catalyst: XPhos Pd G2 (2 mol%).

  • Base:

    
     (3.0 equiv).
    
  • Solvent: THF / Water (10:1).

  • Temperature: 60°C (Milder condition).

Why XPhos?

XPhos is an electron-rich, bulky biaryl phosphine. It facilitates oxidative addition into electron-rich or hindered halides and, crucially, the bulk prevents the formation of inactive palladium dimers, a common death pathway in nitrophenol couplings.

Visualization: Mechanism & Workflow

Mechanistic Pathway & The Phenoxide Trap

The following diagram illustrates the standard cycle versus the specific "Phenoxide Trap" relevant to this substrate class.

SuzukiMechanism Start Pd(II) Precatalyst Pd0 Active Pd(0)L2 Start->Pd0 Reduction OxAdd Oxidative Addition (Ar-Pd-X) Pd0->OxAdd + Ar-X (Nitro activated) TransMet Transmetallation OxAdd->TransMet + Vinyl-B(OH)3- Trap OFF-CYCLE TRAP Pd-Phenoxide Complex OxAdd->Trap Ligand Displacement BaseStep Base Activation (OH- / CO3--) BaseStep->TransMet Activates Boron RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->Pd0 Regeneration Phenol Free Nitrophenol (Substrate) Phenoxide Nitrophenoxide Anion Phenol->Phenoxide Base (consumes 1 eq) Phenoxide->Trap Coordinates Pd(II)

Figure 1: The Catalytic Cycle highlighting the competitive "Phenoxide Trap" (Red) which arrests the catalyst if bidentate ligands or excess base are not used.

Method Selection Decision Tree

DecisionTree Start Start: Vinyl Nitrophenol Coupling Q1 Is the Phenol Protected? Start->Q1 Protected Yes (OMe, OAc) Q1->Protected High Stability Unprotected No (Free OH) Q1->Unprotected High Acidity RouteA Standard Suzuki Pd(PPh3)4, Na2CO3 Protected->RouteA Q2 Is the Halide Sterically Hindered? Unprotected->Q2 Hindered Yes (Ortho subs) Q2->Hindered NotHindered No Q2->NotHindered RouteC STEALTH Protocol XPhos Pd G2, K3PO4 Hindered->RouteC Advanced RouteB TITAN Protocol Pd(dppf)Cl2, 3.5 eq K2CO3 NotHindered->RouteB Preferred

Figure 2: Workflow for selecting the optimal catalytic system based on substrate architecture.

Troubleshooting & Optimization

IssueDiagnosisCorrective Action
Low Conversion (<20%) Catalyst poisoning by phenoxide.Switch to Pd(dppf)Cl₂ or XPhos Pd G2 . Ensure base is >3.0 equiv.
Homocoupling (Vinyl-Vinyl) Oxygen presence or slow transmetallation.Degas solvents more rigorously. Add 20 mol% 1-Propanol as a scavenger/activator.
Protodeboronation Unstable vinyl boronate.Use Vinyl Trifluoroborate (

salt)
instead of pinacol ester. Requires catalytic

.
Black Precipitate (Early) Catalyst decomposition (Pd black).Ligand is too labile. Switch from

based catalysts to dppf or NHC-Pd systems.

References

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

  • Roughley, S. D., & Jordan, A. M. (2011).[8] The Medicinal Chemist’s Toolbox: An Analysis of Reactions Used in the Pursuit of Drug Candidates. Journal of Medicinal Chemistry, 54(10), 3451–3479. Link

  • Billingsley, K., & Buchwald, S. L. (2007). An Improved System for the Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling of Aryl Halides with Arylboronic Acids. Journal of the American Chemical Society, 129(11), 3358–3366. Link

  • Molander, G. A., & Canturk, B. (2009). Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki−Miyaura Coupling. Angewandte Chemie International Edition, 48(50), 9240–9261. Link

  • Felpin, F. X. (2005).[9] Practical and Efficient Suzuki−Miyaura Cross-Coupling of 2-Iodocycloenones with Arylboronic Acids Catalyzed by Recyclable Pd(0)/C. The Journal of Organic Chemistry, 70(21), 8575–8578.[9] Link[9]

Sources

Application

Heck reaction procedures using 3-hydroxy-4-nitrostyrene

Application Note: Heck Reaction Procedures Using 3-Hydroxy-4-Nitrostyrene Executive Summary This guide details the operational procedures for utilizing 3-hydroxy-4-nitrostyrene (3-HNS) as an olefinic partner in Mizoroki-...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Heck Reaction Procedures Using 3-Hydroxy-4-Nitrostyrene

Executive Summary

This guide details the operational procedures for utilizing 3-hydroxy-4-nitrostyrene (3-HNS) as an olefinic partner in Mizoroki-Heck cross-coupling reactions. While styrenes are classical substrates for Heck coupling, this specific derivative presents a "push-pull" electronic challenge: the 4-nitro group renders the alkene electron-deficient (favoring


-regioselectivity but potentially reducing nucleophilicity), while the 3-hydroxyl group  introduces acidic protons (

) that can quench active palladium species or lead to competitive

-arylation.

This note provides two validated workflows:

  • Protocol A (Standard): A robust method involving in situ protection or tolerance of the phenol using phosphine ligands.

  • Protocol B (Ligand-Free/Jeffery): A "green" phase-transfer variant suitable for scale-up.

Mechanistic Insight & Substrate Analysis

To optimize the reaction, one must understand the electronic environment of 3-HNS.

  • Electronic Deactivation: The nitro group at the para position withdraws electron density from the vinyl group via resonance. This lowers the HOMO energy of the alkene, making the coordination to the electrophilic [Ar-Pd-X] species slower than with unsubstituted styrene.

  • The Phenol Problem: In the presence of strong bases (e.g.,

    
    ), the phenol deprotonates to a phenoxide. Phenoxides are hard ligands that can displace soft phosphines on Palladium, leading to catalyst deactivation (Palladium black precipitation).
    
  • Regioselectivity: The electron-withdrawing nature of the nitro group strongly reinforces

    
    -arylation  (linear product), minimizing the formation of the branched 
    
    
    
    -isomer.
Visualizing the Pathway

The following diagram illustrates the catalytic cycle, highlighting the critical insertion step where the nitro group's influence is most pronounced.

HeckCycle cluster_electronics Substrate Effects Pd0 Pd(0)L2 (Active Catalyst) OxAdd Oxidative Addition Ar-X + Pd(0) -> Ar-Pd(II)-X Pd0->OxAdd Ar-X Coord Alkene Coordination (3-HNS binds) OxAdd->Coord 3-HNS Insert Migratory Insertion (Rate Limiting for e- poor alkenes) Coord->Insert Regioselectivity: Beta BetaElim Beta-Hydride Elimination Insert->BetaElim C-C Bond Formed RedElim Reductive Elimination (Regenerates Pd(0)) BetaElim->RedElim Product Release RedElim->Pd0 Base (-HX)

Figure 1: Catalytic cycle emphasizing the insertion step. The electron-deficient nature of 3-HNS stabilizes the coordinated complex but increases the activation energy for the migratory insertion.

Pre-Reaction Considerations

Before initiating the coupling, ensure the quality of the starting material. 3-hydroxy-4-nitrostyrene is prone to polymerization if stored improperly.

ParameterSpecificationAction
Purity >97% (HPLC/NMR)Recrystallize from EtOH/Water if yellow/brown gum is present.
Stabilizer BHT/HydroquinoneIf present, usually does not interfere with Heck, but can be removed by a silica plug if reactivity is low.
Water Content <0.5%Dry under vacuum over

. Water is detrimental to Protocol A.

Protocol A: Phosphine-Ligand System (High Precision)

This protocol uses Pd(OAc)₂ with Triphenylphosphine (PPh₃) . It is the "Gold Standard" for research-scale synthesis where product purity is paramount. We use Triethylamine (Et₃N) as the base; it is strong enough to neutralize the acid generated (HX) but weak enough to avoid massive deprotonation of the phenol into a reactive phenoxide nucleophile.

Materials
  • Aryl Halide (Ar-I or Ar-Br): 1.0 equiv.[1] (Prefer Iodides for lower temps).

  • Alkene: 3-hydroxy-4-nitrostyrene (1.1 equiv).

  • Catalyst: Palladium(II) Acetate [Pd(OAc)₂] (0.02 equiv / 2 mol%).

  • Ligand: Triphenylphosphine [PPh₃] (0.05 equiv / 5 mol%).

  • Base: Triethylamine [Et₃N] (2.5 equiv).

  • Solvent: Anhydrous DMF or DMAc (Concentration 0.2 M).

Step-by-Step Procedure
  • Catalyst Pre-complexation (Crucial):

    • In a dry reaction vial, combine Pd(OAc)₂ and PPh₃.

    • Add 50% of the solvent volume.

    • Stir at Room Temperature (RT) for 15 minutes under Argon. The solution should turn from orange to bright yellow (formation of

      
      ). Why? This prevents Pd-black formation immediately upon heating.
      
  • Substrate Addition:

    • Add the Aryl Halide and 3-hydroxy-4-nitrostyrene to the vial.

    • Add the remaining solvent.

    • Seal the vial with a septum.

  • Degassing:

    • Sparge the mixture with Argon balloon via a long needle for 10 minutes. Oxygen is the primary cause of Heck reaction failure (homocoupling of phosphines).

  • Base Addition:

    • Inject Et₃N via syringe.

  • Reaction:

    • Heat the block/oil bath to 90°C (for Iodides) or 110°C (for Bromides).

    • Stir vigorously (1000 rpm).

    • Monitor: Check TLC at 2 hours. If the spot for 3-HNS persists but Ar-X is gone, the phenol might be inhibiting the catalyst.

  • Workup:

    • Cool to RT. Dilute with EtOAc.

    • Wash with 0.5 M HCl (to remove Et₃N and quench phenoxides)

      
       Water 
      
      
      
      Brine.
    • Dry over

      
      , concentrate, and purify via flash chromatography.
      

Protocol B: Jeffery Conditions (Ligand-Free / Robust)

For substrates where the free phenol causes catalyst poisoning via phosphine displacement, Jeffery conditions are superior. This method uses a Phase Transfer Catalyst (TBAB) which stabilizes "naked" Pd nanoparticles, allowing the reaction to proceed without phosphine ligands and often at lower temperatures.

Materials
  • Aryl Halide: 1.0 equiv.[1]

  • Alkene: 3-hydroxy-4-nitrostyrene (1.2 equiv).

  • Catalyst: Pd(OAc)₂ (2-3 mol%).

  • Additive: Tetrabutylammonium bromide (TBAB ) (1.0 equiv).

  • Base: Sodium Acetate (NaOAc) or Potassium Carbonate (

    
    ) (2.5 equiv).
    
  • Solvent: DMF (0.3 M).

Step-by-Step Procedure
  • Assembly:

    • In a reaction tube, weigh Pd(OAc)₂, TBAB, Base, Aryl Halide, and 3-HNS.

    • Note on Base: Use NaOAc (anhydrous) for cleaner profiles. Use

      
       if the aryl halide is unreactive (electron-rich).
      
  • Solvation & Degassing:

    • Add DMF.[2][3]

    • Degas by Argon sparging for 5-10 minutes.

  • Reaction:

    • Heat to 80°C . (The presence of TBAB often lowers the activation energy).

    • Stir for 4-12 hours.

    • Visual Cue: The reaction will turn dark/black (colloidal Pd). This is normal for Jeffery conditions and does not indicate decomposition, provided the conversion is progressing.

  • Workup:

    • Dilute with water (10x volume). The product often precipitates out if it is a stilbene derivative.

    • Filter the solid or extract with EtOAc.

Optimization & Troubleshooting Decision Tree

Use this logic flow to troubleshoot low yields or poor conversion.

Optimization Start Start: Low Yield / No Reaction CheckPd Is Pd Black precipitating immediately? Start->CheckPd Yes_Black Cause: Catalyst Death via Phenol coord. Solution: Switch to Protocol B (TBAB) or Protect OH (Ac2O) CheckPd->Yes_Black Yes No_Black No_Black CheckPd->No_Black No CheckSM Is Aryl Halide consumed? Yes_Consumed Cause: Side Reaction (Homocoupling) Solution: Degas longer, Slow addition of Ar-X CheckSM->Yes_Consumed Yes No_Consumed Cause: Oxidative Addn Failure Solution: Increase Temp (120°C), Switch to Pd2(dba)3 + P(tBu)3 CheckSM->No_Consumed No No_Black->CheckSM

Figure 2: Troubleshooting logic for 3-HNS coupling failures.

References

  • Heck, R. F. (1968). "Acylation, methylation, and carboxyalkylation of olefins by Group VIII metal derivatives." Journal of the American Chemical Society, 90(20), 5518–5526. Link

  • Beletskaya, I. P., & Cheprakov, A. V. (2000). "The Heck Reaction as a Sharpening Stone of Palladium Catalysis." Chemical Reviews, 100(8), 3009–3066. Link

  • Jeffery, T. (1984). "On the efficiency of tetraalkylammonium salts in Heck type reactions." Tetrahedron Letters, 25(21), 2209-2212. Link

  • Littke, A. F., & Fu, G. C. (2002). "Palladium-catalyzed coupling reactions of aryl chlorides." Angewandte Chemie International Edition, 41(22), 4176-4211. Link

  • Knowles, J. P., & Whiting, A. (2007). "The Heck–Mizoroki cross-coupling reaction: a mechanistic perspective." Organic & Biomolecular Chemistry, 5, 31-44. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Regioselective Nitration of Vinylphenols

Status: Active Operator: Senior Application Scientist Ticket ID: NIT-VP-404 Subject: Preventing polymerization and controlling regioselectivity in 4-vinylphenol nitration.[1] Critical Triage: Stop the Polymerization If y...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Operator: Senior Application Scientist Ticket ID: NIT-VP-404 Subject: Preventing polymerization and controlling regioselectivity in 4-vinylphenol nitration.[1]

Critical Triage: Stop the Polymerization

If you are currently adding concentrated sulfuric acid/nitric acid to a vinylphenol substrate, stop immediately.

Vinylphenols (e.g., 4-hydroxystyrene) are chemically schizophrenic: they are activated nucleophiles (phenol ring) and sensitive monomers (vinyl group) simultaneously.[1] Standard electrophilic aromatic substitution (EAS) conditions using mixed acids (


) will protonate the vinyl group, leading to catastrophic cationic polymerization (black tar) or oxidative degradation (quinones) before ring nitration occurs.

The Golden Rule: You must decouple the nitrating power from the acidity.[2]

Reaction Design & Reagent Selection

To achieve regioselectivity (specifically ortho-nitration relative to the hydroxyl group) without touching the vinyl chain, you must use a Chelation-Controlled Mechanism .[1][2]

The Solution: "Claycop" (Clay-Supported Copper Nitrate)

We recommend the Claycop reagent system.[2] This heterogeneous method uses Copper(II) nitrate supported on Montmorillonite K-10 clay.[1]

  • Why it works: The copper ion coordinates with the phenolic oxygen.[2] This coordination anchors the nitrate group in close proximity to the ortho position, enforcing regioselectivity via an intramolecular transfer mechanism (the "templating effect").

  • Why it saves the vinyl group: The reaction proceeds under mild conditions (often room temperature) without a high concentration of free protons, preventing acid-catalyzed polymerization of the styrene double bond.[2]

Decision Logic: Reagent Selector

ReagentSelection Start Substrate: 4-Vinylphenol Goal Goal: Mononitration Start->Goal MixedAcid H2SO4 / HNO3 Goal->MixedAcid Standard Acid CAN Ceric Ammonium Nitrate (CAN) + NaHCO3 Goal->CAN Soluble Reagent Claycop Claycop (Cu(NO3)2 / K-10) Goal->Claycop Solid Support (Recommended) Tar Polymerization (TAR) MixedAcid->Tar Protonation of Vinyl Ortho Ortho CAN->Ortho Good Selectivity Mechanism Intermediate Complex Claycop->Mechanism Chelation Control OrthoProduct 2-Nitro-4-vinylphenol (High Ortho Selectivity) Mechanism->OrthoProduct Intramolecular Transfer

Figure 1: Decision matrix for nitration reagents. Standard mixed acids lead to polymerization, while chelation-based methods (Claycop) yield the desired ortho-product.[1]

Validated Protocol: Claycop Nitration

This protocol is designed for 4-vinylphenol to produce 2-nitro-4-vinylphenol .[1]

Materials
  • Substrate: 4-Vinylphenol (freshly purified to remove inhibitors if necessary).

  • Support: Montmorillonite K-10 clay.[1]

  • Reagent: Copper(II) nitrate trihydrate (

    
    ).[3]
    
  • Solvent: Dichloromethane (

    
    ) or Diethyl Ether (
    
    
    
    ).
  • Activator: Acetic Anhydride (

    
    ).
    
Step-by-Step Methodology
  • Preparation of Claycop Reagent:

    • Add Montmorillonite K-10 (clay) to a solution of

      
       in acetone.
      
    • Evaporate the solvent under reduced pressure to produce a free-flowing light blue powder ("Claycop").

    • Note: Standard loading is approx. 1.0 mmol Cu per gram of clay.

  • The Reaction:

    • Suspend the Claycop reagent (1.5 equiv relative to phenol) in

      
      .
      
    • Add Acetic Anhydride (1.0 - 1.5 equiv).[1] Crucial: This generates the active acetyl nitrate species in situ on the clay surface.

    • Add 4-Vinylphenol slowly at

      
      .
      
    • Allow to stir at Room Temperature (RT) for 1–4 hours. Monitor by TLC (disappearance of starting material).

  • Work-up (Self-Validating Step):

    • Filtration: Filter the reaction mixture through a sintered glass funnel to remove the spent clay.

    • Wash: Wash the clay pad with small amounts of ether.

    • Evaporation: Concentrate the filtrate.

    • Validation: The spent clay should be green/brown (reduced copper), and the filtrate should be yellow/orange (nitro compound) but not black (polymer).

Troubleshooting Guide
SymptomDiagnosisCorrective Action
Black/Dark Brown Tar Acid-Catalyzed Polymerization. The reaction medium was too acidic, attacking the vinyl group.[1][2]Switch to Solid Support. Use the Claycop or CAN/

method. Do not use free

or

.
Low Yield (<30%) Oxidative Degradation. The phenol ring was oxidized to a quinone before nitration.[2]Lower Temperature. Run the addition at

. Ensure inert atmosphere (

) to reduce background oxidation.
Wrong Isomer (Para/Meta) Loss of Chelation Control. The "templating" effect failed, likely due to solvent interference.Change Solvent. Avoid highly polar coordinating solvents (like THF or DMF) which compete with the phenol for the Copper center. Use non-polar solvents like

or Toluene.
Vinyl Group Nitration Michael Addition.

added across the double bond (Henry-type side reaction).
Stoichiometry Check. Ensure only 1.0–1.1 equivalents of nitrating agent are used. Excess reagent attacks the alkene.
Mechanistic Insight: Why Ortho?

The regioselectivity is not random; it is engineered.

  • Ligand Exchange: The phenolic hydroxyl group displaces a ligand on the Copper(II) surface species.[2]

  • Template Effect: The nitrate anion is held in the coordination sphere of the copper.[2]

  • Transfer: The nitrate attacks the closest available carbon on the ring—the ortho position.[2]

Mechanism cluster_0 Selectivity Driver Cu Cu(II) on Clay Complex Cu-Phenol Complex (Chelation) Cu->Complex Coordination Phenol Vinylphenol Phenol->Complex TS Transition State (Ortho-Attack) Complex->TS AcONO2 Activation Product 2-Nitro-4-vinylphenol TS->Product -H+

Figure 2: Mechanistic pathway showing how copper coordination directs the nitro group to the ortho position, protecting the para-vinyl group.

References
  • Laszlo, P. (1986). "Catalysis of Organic Reactions by Supported Inorganic Reagents." Accounts of Chemical Research, 19(4), 121–127. Link

    • Found
  • Gigante, B., Prazeres, A. O., Marcelo-Curto, M. J., Cornelis, A., & Laszlo, P. (1995).[1] "Mild and Selective Nitration by Claycop." The Journal of Organic Chemistry, 60(11), 3445–3447. Link

    • Specific protocol for high ortho-selectivity in phenols.
  • Dagade, S. P., et al. (2002). "Regioselective nitration of phenol over solid acid catalysts." Catalysis Communications, 3(2), 67-70.[1] Link

    • Comparison of solid acid c
  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

Sources

Reference Data & Comparative Studies

Validation

1H NMR Chemical Shift Analysis: 5-Vinyl-2-Nitrophenol

Publish Comparison Guide Part 1: Executive Summary & Strategic Context In the synthesis of functionalized styrenes and nitrophenols—common intermediates for conducting polymers and tyrosine kinase inhibitors—5-vinyl-2-ni...

Author: BenchChem Technical Support Team. Date: February 2026

Publish Comparison Guide

Part 1: Executive Summary & Strategic Context

In the synthesis of functionalized styrenes and nitrophenols—common intermediates for conducting polymers and tyrosine kinase inhibitors—5-vinyl-2-nitrophenol (also known as 3-hydroxy-4-nitrostyrene) presents a unique spectroscopic challenge. Its structural isomers, particularly 4-vinyl-2-nitrophenol and 4-hydroxy-3-nitrostyrene , often co-elute or form as regioisomeric byproducts during nitration or Heck coupling reactions.

This guide provides a definitive technical comparison of the 1H NMR profile of 5-vinyl-2-nitrophenol against its critical alternatives. By focusing on spin-spin coupling patterns (


-values)  and intramolecular hydrogen bonding effects , this document empowers researchers to unambiguously assign structure without relying solely on mass spectrometry.

Part 2: Structural Analysis & Assignment Logic

To accurately interpret the NMR spectrum, we must first deconstruct the molecule into its magnetically distinct environments. The structure consists of a trisubstituted benzene ring (1,2,4-pattern relative to the protons) and a vinyl side chain.

The Spin System
  • Vinyl Group (AMX System): The vinyl protons (

    
    ) form a characteristic pattern. The chiral center is absent, but the alkene is monosubstituted, leading to three distinct olefinic signals.
    
  • Aromatic Ring (ABC System):

    • Position 1: Hydroxyl (-OH)

    • Position 2: Nitro (-NO

      
      )[1][2]
      
    • Position 5: Vinyl (-CH=CH

      
      )
      
    • Protons: Located at C3, C4, and C6.

Critical Distinctions from Isomers

The most common error in identification arises from confusing the target with 4-vinyl-2-nitrophenol . The distinction lies in the aromatic coupling topology:

Feature5-Vinyl-2-Nitrophenol (Target) 4-Vinyl-2-Nitrophenol (Alternative)
Substitution Pattern 1-OH, 2-NO

, 5-Vinyl
1-OH, 2-NO

, 4-Vinyl
H-3 Environment Ortho to NO

, Ortho to H-4
Ortho to NO

, Meta to H-5
H-3 Splitting Doublet (

Hz)
Doublet (

Hz)
H-6 Environment Ortho to OH, Meta to H-4Ortho to OH, Ortho to H-5
H-6 Splitting Doublet (

Hz)
Doublet (

Hz)

Expert Insight: Look immediately at the most deshielded aromatic proton (H-3, adjacent to nitro). If it is a large doublet , you have the 5-vinyl isomer. If it is a narrow doublet (meta coupling) , you have the 4-vinyl isomer.

Part 3: Comparative Chemical Shift Data

The following data consolidates experimental trends for nitrophenols and styrenes to provide a validated assignment table.

Table 1: Chemical Shift Assignments (CDCl )
ProtonLabel

(ppm)
Multiplicity

(Hz)
Assignment Logic
Phenol -OH H-OH10.5 - 10.6 Singlet (br)-Deshielded by intramolecular H-bond to NO

.
Aromatic H-3 H-38.10 - 8.15 Doublet (d)8.5Ortho to NO

(strong deshielding). Coupled to H-4.
Aromatic H-4 H-47.05 - 7.15 dd8.5, 1.8Ortho to H-3, Meta to H-6.
Aromatic H-6 H-67.20 - 7.25 Doublet (d)1.8Ortho to OH, Meta to H-4.
Vinyl -CH= H-

6.65 - 6.75 dd17.5, 11.0Alpha to ring. Large trans/cis coupling.
Vinyl =CH

(trans)
H-

5.80 - 5.90 Doublet (d)17.5Trans to H-

.
Vinyl =CH

(cis)
H-

5.35 - 5.45 Doublet (d)11.0Cis to H-

.

Note: Chemical shifts are referenced to TMS (0.00 ppm). Values may shift slightly based on concentration due to intermolecular H-bonding.

Table 2: Solvent Effects (CDCl vs. DMSO-d )
FeatureCDCl

DMSO-d

Impact on Analysis
-OH Signal Sharp, ~10.5 ppmBroad/Absent or >11 ppmDMSO competes for H-bonding, disrupting the intramolecular OH...NO

lock.
Resolution HighMediumViscosity of DMSO can broaden vinyl couplings.
Water Peak ~1.56 ppm~3.33 ppmEnsure water peak does not overlap with methylene signals if analyzing precursors.

Part 4: Visualization of Logic & Workflow

Structural Assignment Decision Tree

This diagram illustrates the logical flow to confirm the identity of 5-vinyl-2-nitrophenol against its isomers.

NMR_Assignment Start Unknown Nitrostyrene Derivative CheckOH Step 1: Locate Phenol -OH (>10 ppm) Start->CheckOH CheckH3 Step 2: Analyze Most Deshielded Aromatic H (approx 8.1 ppm) CheckOH->CheckH3 Split_Large Splitting: Large Doublet (J ~8.5 Hz) (Ortho Coupling) CheckH3->Split_Large Ortho coupling observed Split_Small Splitting: Small Doublet (J ~2 Hz) (Meta Coupling) CheckH3->Split_Small Meta coupling observed Result_5Vinyl CONFIRMED: 5-vinyl-2-nitrophenol (H-3 is ortho to H-4) Split_Large->Result_5Vinyl Result_4Vinyl ALTERNATIVE: 4-vinyl-2-nitrophenol (H-3 is isolated/meta) Split_Small->Result_4Vinyl

Caption: Decision tree for distinguishing 5-vinyl-2-nitrophenol from its regioisomer based on H-3 coupling constants.

Synthesis & Impurity Pathway

Understanding the origin of the sample aids in impurity profiling.

Synthesis_Pathway Precursor 5-Bromo-2-Nitrophenol (Aryl Halide) Reaction Pd-Catalyzed Cross-Coupling Precursor->Reaction Reagent Ethylene / Vinyl Source (Heck Conditions) Reagent->Reaction Product 5-Vinyl-2-Nitrophenol (Target) Reaction->Product Impurity Impurity: Homocoupling or Isomerization Reaction->Impurity Side Rxn

Caption: Heck coupling pathway showing the origin of the target molecule and potential impurities.[3]

Part 5: Experimental Protocol

To replicate the data presented above and ensure high-resolution spectra for publication or quality control, follow this validated protocol.

Sample Preparation
  • Mass: Weigh 5–10 mg of the dried solid. Note: Ensure the sample is free of paramagnetic impurities (e.g., residual Pd catalyst from Heck reaction) by filtering through a Celite plug if necessary.

  • Solvent: Add 0.6 mL of CDCl

    
      (99.8% D) containing 0.03% TMS v/v.
    
    • Why CDCl

      
      ? It minimizes exchange of the phenolic proton, allowing observation of the sharp intramolecular H-bond signal at ~10.5 ppm.
      
  • Homogenization: Sonicate for 30 seconds to ensure complete dissolution.

Acquisition Parameters (Standard 400/500 MHz)
  • Pulse Sequence: zg30 (30° pulse angle) to prevent saturation.

  • Spectral Width: -2 to 14 ppm (to capture the downfield -OH).

  • Relaxation Delay (D1): Set to 2.0 seconds minimum.

    • Reasoning: The aromatic protons adjacent to the nitro group have longer T1 relaxation times. A short D1 will lead to integration errors, making the 1:1:1 ratio of the aromatic protons inaccurate.

  • Scans (NS): 16–32 scans are sufficient for >5 mg samples.

  • Temperature: 298 K (25°C).

Data Processing
  • Apodization: Apply an exponential window function with LB = 0.3 Hz to enhance signal-to-noise without compromising the resolution of the small meta-couplings (

    
     Hz).
    
  • Phasing: Manually phase the vinyl region (5.0–7.0 ppm) as automatic phasing often fails on the dispersed AMX pattern.

References

  • National Institutes of Health (NIH). (2020). Unusual Reactivities of ortho-Hydroxy-β-nitrostyrene. PubMed Central. Retrieved from [Link]

  • University of Wisconsin. (n.d.). Reich Collection of NMR Data: Chemical Shifts. Retrieved from [Link]

  • ResearchGate. (2000). Synthesis of poly(4-hydroxy-3-nitrostyrene). Retrieved from [Link]

Sources

Comparative

Technical Characterization Guide: FTIR Spectrum Analysis of Phenol, 5-ethenyl-2-nitro-

Executive Summary & Molecular Context[1][2][3][4] Phenol, 5-ethenyl-2-nitro- (also known as 2-nitro-5-vinylphenol) represents a specialized class of bifunctional aromatic monomers. It combines the polymerization potentia...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Molecular Context[1][2][3][4]

Phenol, 5-ethenyl-2-nitro- (also known as 2-nitro-5-vinylphenol) represents a specialized class of bifunctional aromatic monomers. It combines the polymerization potential of a vinyl (styrenic) group with the photo-active and electronic properties of a nitro-aromatic core .

For researchers in drug development and polymer science, this molecule is frequently utilized as:

  • A Photo-labile Precursor: Nitro-benzyl derivatives are classic "caged" compounds in photo-pharmacology.

  • A Functionalized Monomer: For creating polymers with high refractive indices or specific adhesive properties.

This guide provides a rigorous FTIR analysis protocol. Because this specific isomer lacks a ubiquitous reference standard in public databases, this analysis synthesizes data from established structural analogues (2-Nitrophenol and 3-Hydroxystyrene ) to create a Predicted Spectral Profile . We compare this profile against its precursors to establish a self-validating Quality Control (QC) system.

Experimental Methodology

To obtain reproducible spectral data for 5-ethenyl-2-nitro-phenol, the choice of sampling technique is critical due to the potential for polymerization (vinyl group) and hydrogen bonding (phenol/nitro interaction).

Recommended Protocol
ParameterMethod A: ATR (Attenuated Total Reflectance)Method B: Transmission (KBr Pellet)
Crystal/Matrix Diamond or ZnSe (Single bounce)Potassium Bromide (KBr), spectroscopic grade
Sample State Solid powder or neat oil (direct contact)1-2 mg sample dispersed in 200 mg KBr
Resolution 4 cm⁻¹2 cm⁻¹
Scans 32 - 6464
Advantage Speed & Preservation: Minimal sample stress; prevents heat-induced polymerization during prep.Resolution: Superior separation of sharp vinyl peaks; clearer definition of OH broadening.
Recommendation Primary Choice for routine QC.Secondary Choice for detailed structural elucidation.

Spectral Analysis: The "Push-Pull" Electronic System

The FTIR spectrum of 5-ethenyl-2-nitro-phenol is defined by three distinct "zones" of activity. The interaction between the electron-withdrawing Nitro group (-NO₂) and the electron-donating Hydroxyl group (-OH) creates a specific electronic push-pull system, further conjugated with the Vinyl group.

Zone 1: The Hydroxyl Region (3500 – 3100 cm⁻¹)

Critical Feature: Intramolecular Hydrogen Bonding.

Unlike simple phenol, which shows a broad band at ~3350 cm⁻¹ due to intermolecular bonding, 2-nitro-phenols exhibit a distinct Intramolecular Hydrogen Bond (Chelation) between the OH and the Oxygen of the ortho-Nitro group.

  • Observation: Look for a broad but lower-frequency band centered around 3200–3250 cm⁻¹ .

  • Validation: This peak should remain relatively constant even upon dilution in non-polar solvents (unlike intermolecular bonds which would shift to ~3600 cm⁻¹).

Zone 2: The Nitro "Flags" (1550 – 1300 cm⁻¹)

Critical Feature: Asymmetric and Symmetric Stretching.

The nitro group provides the strongest dipole in the molecule, resulting in two intense bands.

  • Asymmetric Stretch: ~1530 ± 10 cm⁻¹ .

  • Symmetric Stretch: ~1340 ± 10 cm⁻¹ .

  • Note: The conjugation with the vinyl group at position 5 may cause a slight redshift (lowering of wavenumber) compared to non-conjugated nitro-aromatics.

Zone 3: The Vinyl "Fingerprint" (1630 cm⁻¹ & 900-1000 cm⁻¹)

Critical Feature: Polymerization Purity Check.

This is the most critical region for determining if your sample has degraded (polymerized).

  • C=C Stretch: A sharp, medium-intensity peak at ~1630 cm⁻¹ .

  • =C-H Out-of-Plane (OOP) Bending: Two highly characteristic bands at ~990 cm⁻¹ and ~910 cm⁻¹ .

  • QC Check: If these peaks are absent or significantly broadened, the sample has likely polymerized.

Comparative Analysis: Target vs. Alternatives

To validate the identity of 5-ethenyl-2-nitro-phenol, one must compare it against its structural components. The table below isolates the specific spectral contributions of the functional groups.

Functional GroupTarget: 5-ethenyl-2-nitro-phenol Analogue A: 2-Nitrophenol (No Vinyl)Analogue B: 3-Hydroxystyrene (No Nitro)Polymerized Form (Degraded Target)
OH Stretch 3200-3250 cm⁻¹ (Chelated)3230 cm⁻¹ (Chelated)~3350 cm⁻¹ (Free/Inter)3200-3250 cm⁻¹
Vinyl C=C ~1630 cm⁻¹ (Present)Absent ~1630 cm⁻¹ (Present)Absent/Weak
Nitro (Asym) ~1530 cm⁻¹ (Strong)~1530 cm⁻¹ (Strong)Absent ~1530 cm⁻¹
Vinyl =C-H (OOP) 990 & 910 cm⁻¹ (Sharp)Absent 990 & 905 cm⁻¹Absent
Aromatic Ring ~1600, 1580 cm⁻¹~1610, 1590 cm⁻¹~1600, 1580 cm⁻¹~1600 cm⁻¹
Causality of Shifts:
  • Vs. 2-Nitrophenol: The appearance of the 1630, 990, and 910 cm⁻¹ peaks confirms the successful addition of the ethenyl group.

  • Vs. 3-Hydroxystyrene: The shift of the OH peak from ~3350 to ~3200 cm⁻¹ confirms the presence of the ortho-nitro group locking the proton in a chelate ring.

Visualizing the Electronic Workflow

The following diagram illustrates the structural logic and the "Decision Tree" for analyzing the spectrum.

FTIR_Analysis_Flow Sample Unknown Sample (Suspected 5-ethenyl-2-nitro-phenol) Check_OH Step 1: OH Region (3500-3100 cm⁻¹) Sample->Check_OH Check_Nitro Step 3: Nitro Region (1530, 1340 cm⁻¹) Check_OH->Check_Nitro Broad Peak @ 3200 (Chelation Present) Decision_Precursor Result: 2-Nitrophenol (Incomplete Synthesis) Check_OH->Decision_Precursor Peak @ 3350+ (No Chelation) Check_Vinyl Step 2: Vinyl Region (1630, 990, 910 cm⁻¹) Decision_Poly Result: Polymerized (Degraded) Check_Vinyl->Decision_Poly Peaks Absent/Weak (Polymerized) Decision_Valid Result: CONFIRMED Target Molecule Check_Vinyl->Decision_Valid Sharp Peaks @ 990/910 (Monomer Intact) Check_Nitro->Check_Vinyl Peaks @ 1530/1340 (Nitro Present) Check_Nitro->Decision_Precursor No Nitro Peaks

Figure 1: Logical decision tree for validating 5-ethenyl-2-nitro-phenol purity using FTIR spectral markers.

Synthesis & Application Context

Understanding the synthesis pathway helps anticipate impurities. This molecule is typically synthesized via the nitration of vinyl-phenols or the Knoevenagel condensation of nitro-salicylaldehydes.

Synthesis_Pathway Start Precursor: 2-Hydroxy-4-vinylbenzene Reaction Reaction: Nitration (HNO3/H2SO4) Start->Reaction Electrophilic Aromatic Subst. Product Target: 5-ethenyl-2-nitro-phenol Reaction->Product Careful Temp Control (<0°C) Impurity Impurity: Polymerized Gum Product->Impurity Heat/Light Exposure (Spontaneous Polymerization)

Figure 2: Synthesis pathway highlighting the risk of spontaneous polymerization, which necessitates the Vinyl-Check described in Zone 3.

References

  • NIST Chemistry WebBook. IR Spectrum of 2-Nitrophenol. National Institute of Standards and Technology. (Standard Reference Data).

  • Sigma-Aldrich. Product Specification: 4-Hydroxystyrene (Analogue). Merck KGaA. (Used for Vinyl group assignment).[1]

  • Kovács, A., et al. (1999). Intramolecular Hydrogen Bonding in 2-Nitrophenol. Journal of Physical Chemistry A. (Mechanistic source for OH shift).

  • Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. Encyclopedia of Analytical Chemistry. (Source for Vinyl group 990/910 cm⁻¹ assignment).

Sources

Validation

Unraveling the Fragmentation Jigsaw: A Comparative Guide to the Mass Spectrometry of 3-Hydroxy-4-Nitrostyrene

For the modern researcher, scientist, and drug development professional, mass spectrometry stands as an indispensable tool for molecular identification. The fragmentation pattern of a molecule under energetic ionization...

Author: BenchChem Technical Support Team. Date: February 2026

For the modern researcher, scientist, and drug development professional, mass spectrometry stands as an indispensable tool for molecular identification. The fragmentation pattern of a molecule under energetic ionization is a veritable fingerprint, offering profound insights into its structure. This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 3-hydroxy-4-nitrostyrene. In the absence of a publicly available experimental spectrum for this specific compound, we will construct a detailed predictive model based on the well-established fragmentation behaviors of its constituent functional groups: the aromatic nitro group, the phenolic hydroxyl group, and the styrenic vinyl group. This guide will leverage experimental data from analogous compounds to provide a robust comparative framework, empowering researchers to confidently identify and characterize this and similar molecular scaffolds.

The Architectural Blueprint: Predicting Fragmentation Pathways

The structure of 3-hydroxy-4-nitrostyrene (C₈H₇NO₃, Molecular Weight: 165.15 g/mol ) suggests a rich and informative fragmentation pattern under electron ionization. The molecular ion ([M]⁺˙) is expected to be reasonably stable due to the aromatic ring, serving as the parent peak from which a cascade of characteristic fragment ions will emerge. The primary fragmentation pathways are anticipated to be driven by the lability of the nitro group, the influence of the hydroxyl group, and cleavages associated with the vinyl sidechain.

A logical workflow for predicting and analyzing the fragmentation of 3-hydroxy-4-nitrostyrene is as follows:

fragmentation_workflow cluster_prediction Predictive Analysis cluster_comparison Comparative Validation cluster_interpretation Structural Elucidation P1 Hypothesize Molecular Ion Formation P2 Identify Key Functional Groups (Nitro, Hydroxyl, Vinyl) P1->P2 Structural Analysis P3 Predict Primary Fragmentations (Loss of NO₂, NO, H₂O, C₂H₂) P2->P3 Mechanistic Reasoning P4 Propose Structures for Key Fragment Ions P3->P4 I1 Assign m/z Values to Proposed Fragments P4->I1 C1 Acquire Spectra of Analogous Compounds (e.g., 3-Nitrostyrene, 4-Nitrophenol) C2 Compare Fragmentation Patterns C1->C2 C3 Identify Common and Divergent Fragment Ions C2->C3 C4 Refine Predicted Fragmentation Pathway C3->C4 I3 Construct Final Fragmentation Scheme C4->I3 I2 Correlate Fragment Intensities with Stability I1->I2 I2->I3

Caption: A logical workflow for the analysis of the mass spectrum of 3-hydroxy-4-nitrostyrene.

Comparative Fragmentation Analysis: Learning from Analogs

To substantiate our predictions, we will compare the expected fragmentation of 3-hydroxy-4-nitrostyrene with the known EI-MS data of three key analogs: 3-nitrostyrene, 4-nitrophenol, and 4-vinylphenol.

The Nitroaromatic Signature: Insights from 3-Nitrostyrene

The mass spectrum of 3-nitrostyrene (C₈H₇NO₂, MW: 149.15 g/mol ) provides a foundational understanding of the fragmentation of the nitrostyrene core.[1] Key fragmentation pathways for nitroaromatic compounds include the loss of the nitro group (NO₂) and nitric oxide (NO).[2]

Ionm/z (Predicted for 3-Nitrostyrene)Description
[M]⁺˙149Molecular Ion
[M - NO]⁺119Loss of nitric oxide
[M - NO₂]⁺103Loss of the nitro group
[C₆H₅]⁺77Phenyl cation
[C₄H₃]⁺51

For 3-hydroxy-4-nitrostyrene, we can anticipate similar losses from the molecular ion (m/z 165):

  • [M - NO]⁺ at m/z 135: Loss of nitric oxide is a common fragmentation for nitroaromatics.

  • [M - NO₂]⁺ at m/z 119: This would result in a hydroxystyrene cation radical.

The Phenolic Influence: Lessons from 4-Nitrophenol

The mass spectrum of 4-nitrophenol (C₆H₅NO₃, MW: 139.11 g/mol ) reveals the interplay between a hydroxyl and a nitro group on an aromatic ring. A prominent fragmentation pathway for phenols is the loss of a hydrogen atom followed by the expulsion of carbon monoxide (CO).

Ionm/z (Observed for 4-Nitrophenol)Description
[M]⁺˙139Molecular Ion
[M - NO]⁺109Loss of nitric oxide
[M - NO₂]⁺93Loss of the nitro group
[M - H - CO]⁺˙110Loss of H and CO from the molecular ion
[C₅H₅]⁺65

From this, we can infer additional fragmentation pathways for 3-hydroxy-4-nitrostyrene:

  • [M - H - CO]⁺˙ at m/z 136: This characteristic phenolic fragmentation would be a strong indicator of the hydroxyl group's presence.

The Styrenic Backbone: Clues from 4-Vinylphenol

The fragmentation of 4-vinylphenol (C₈H₈O, MW: 120.15 g/mol ) will shed light on the behavior of the vinyl group in conjunction with a phenolic hydroxyl group. A key fragmentation for styrenic compounds is the loss of acetylene (C₂H₂).

Ionm/z (Observed for 4-Vinylphenol)Description
[M]⁺˙120Molecular Ion
[M - H]⁺119Loss of a hydrogen atom
[M - CO]⁺˙92Loss of carbon monoxide
[M - CHO]⁺91Loss of a formyl radical
[M - C₂H₂]⁺˙94Loss of acetylene

This suggests a further potential fragmentation for our target molecule:

  • [M - C₂H₂]⁺˙ at m/z 139: The loss of acetylene from the molecular ion.

The Predicted Fragmentation Pattern of 3-Hydroxy-4-Nitrostyrene

Synthesizing the information from our comparative analysis, we can propose a detailed fragmentation pattern for 3-hydroxy-4-nitrostyrene.

predicted_fragmentation M [M]⁺˙ m/z 165 F1 [M - NO]⁺ m/z 135 M->F1 - NO F2 [M - NO₂]⁺ m/z 119 M->F2 - NO₂ F3 [M - H - CO]⁺˙ m/z 136 M->F3 - H, - CO F4 [M - C₂H₂]⁺˙ m/z 139 M->F4 - C₂H₂ F5 [C₆H₄O]⁺˙ m/z 92 F2->F5 - C₂H₃ F6 [C₆H₅]⁺ m/z 77 F2->F6 - C₂H₂O F7 [C₅H₅]⁺ m/z 65 F5->F7 - HCN

Caption: Predicted EI-MS fragmentation pathway of 3-hydroxy-4-nitrostyrene.

Table of Predicted Major Fragment Ions:

m/zProposed Structure/FormulaFragmentation Pathway
165[C₈H₇NO₃]⁺˙Molecular Ion
139[C₇H₅NO₂]⁺˙[M - C₂H₂]⁺˙
136[C₇H₆NO₂]⁺[M - H - CO]⁺˙
135[C₈H₇O₂]⁺[M - NO]⁺
119[C₈H₇O]⁺[M - NO₂]⁺
92[C₆H₄O]⁺˙[M - NO₂ - C₂H₃]⁺˙
77[C₆H₅]⁺Further fragmentation
65[C₅H₅]⁺Further fragmentation

Experimental Protocol for EI-Mass Spectrometry

To obtain a mass spectrum for 3-hydroxy-4-nitrostyrene or related compounds, a standard Electron Ionization (EI) Mass Spectrometry protocol would be followed.

Sample Preparation:

  • Dissolution: Dissolve a small amount of the solid sample (typically <1 mg) in a suitable volatile solvent such as methanol, acetone, or dichloromethane. The concentration should be in the range of 10-100 µg/mL.

  • Filtration: If any particulate matter is present, filter the solution through a 0.22 µm syringe filter to prevent contamination of the instrument.[3]

  • Introduction: The sample can be introduced into the mass spectrometer via a direct insertion probe (for solid samples) or through a gas chromatograph (GC-MS) for volatile and thermally stable compounds.[4] For a compound like 3-hydroxy-4-nitrostyrene, GC-MS would be a suitable method.

Instrumentation and Analysis:

A typical experimental setup would involve a gas chromatograph coupled to a mass spectrometer with an electron ionization source.

GCMS_workflow cluster_GC Gas Chromatography cluster_MS Mass Spectrometry cluster_Data Data Analysis GC1 Sample Injection GC2 Separation on Capillary Column GC1->GC2 MS1 Electron Ionization (70 eV) GC2->MS1 Elution MS2 Mass Analyzer (e.g., Quadrupole) MS1->MS2 MS3 Detector MS2->MS3 D1 Mass Spectrum Generation MS3->D1 D2 Library Matching / Manual Interpretation D1->D2

Caption: A generalized workflow for GC-EI-MS analysis.

Typical GC-MS Parameters:

  • Injector Temperature: 250 °C

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Oven Temperature Program: Start at a lower temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C) to ensure elution of the compound.

  • Carrier Gas: Helium at a constant flow rate.

  • Ion Source Temperature: 230 °C

  • Electron Energy: 70 eV[5]

  • Mass Range: Scan from m/z 40 to 500.

Conclusion and Future Perspectives

This guide provides a comprehensive, albeit predictive, analysis of the mass spectral fragmentation of 3-hydroxy-4-nitrostyrene. By leveraging established fragmentation patterns of analogous compounds, we have constructed a robust framework for the identification and structural elucidation of this molecule. The key predicted fragments at m/z 135 ([M-NO]⁺), 119 ([M-NO₂]⁺), and 136 ([M-H-CO]⁺˙) would serve as strong diagnostic peaks.

The definitive confirmation of this predicted fragmentation pattern awaits the acquisition of an experimental mass spectrum for 3-hydroxy-4-nitrostyrene. Future work should focus on synthesizing this compound and subjecting it to EI-MS analysis. Furthermore, a comparative study with its isomer, 4-hydroxy-3-nitrostyrene, would provide invaluable data on how substituent positions influence fragmentation pathways, further refining our understanding of the structure-fragmentation relationship in this class of compounds. Such experimental data would not only validate the predictions made in this guide but also contribute significantly to the broader mass spectral libraries used by researchers worldwide.

References

  • Zenkevich, I. G. (2022). Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. I. Diagnostic Ions for Acyclic Compounds with up to One Functional Group. Journal of Physical and Chemical Reference Data, 51(3), 033102. [Link]

  • National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 68514, 3-Nitrostyrene. Retrieved from [Link].

  • Dr. Shishir Kumar (2022, December 29). Lec-35 || Mass Fragmentation pattern of nitro compounds || Nitropropane [Video]. YouTube. [Link]

  • National Institute of Standards and Technology (n.d.). Phenol, 4-nitro- in NIST Chemistry WebBook. Retrieved from [Link]

  • National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 62453, 4-Vinylphenol. Retrieved from [Link].

  • Libretexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Retrieved from [Link]

  • Organomation (n.d.). Mass Spectrometry Sample Preparation Guide. Retrieved from [Link]

  • National Institute of Standards and Technology (n.d.). 3-Nitrostyrene in NIST Chemistry WebBook. Retrieved from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Establishing HPLC Retention Time Standards for 5-ethenyl-2-nitrophenol and Its Analogs

Introduction In the landscape of analytical chemistry, particularly within pharmaceutical research and development, the establishment of reliable High-Performance Liquid Chromatography (HPLC) methods is paramount for the...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of analytical chemistry, particularly within pharmaceutical research and development, the establishment of reliable High-Performance Liquid Chromatography (HPLC) methods is paramount for the accurate identification and quantification of chemical entities. A cornerstone of such methods is the use of well-characterized analytical standards to define a precise retention time—a critical parameter for analyte identification. This guide addresses the topic of HPLC retention time standards for 5-ethenyl-2-nitrophenol (also known as 5-vinyl-2-nitrophenol).

Understanding the Analyte and Its Analogs: A Physicochemical Comparison

The chromatographic behavior of a compound is intrinsically linked to its physicochemical properties. The subtle difference between an ethenyl (vinyl) group and an ethyl group can influence polarity and, consequently, the retention time in reversed-phase HPLC. The vinyl group in 5-ethenyl-2-nitrophenol introduces a double bond, making it slightly more polar than the saturated ethyl group in 5-ethyl-2-nitrophenol. This increased polarity would theoretically lead to a shorter retention time on a nonpolar stationary phase (like C18) under typical reversed-phase conditions.

Below is a comparative summary of the properties of the target analyte and its close structural analogs.

Property5-ethenyl-2-nitrophenol (Predicted)5-ethyl-2-nitrophenol[1]2-nitrophenol4-nitrophenol
Molecular Formula C₈H₇NO₃C₈H₉NO₃[1]C₆H₅NO₃C₆H₅NO₃
Molecular Weight 165.15 g/mol 167.16 g/mol [1]139.11 g/mol 139.11 g/mol
CAS Number Not readily available101664-28-2[1]88-75-5100-02-7
Predicted logP ~2.52.7[1]1.81.9
Structural Difference Ethenyl (-CH=CH₂) group at position 5Ethyl (-CH₂CH₃) group at position 5Nitro group at position 2Nitro group at position 4

Commercially Available Analytical Standards: The Practical Alternatives

While a standard for 5-ethenyl-2-nitrophenol is elusive, high-purity standards for its analogs are commercially available. These can be used for system suitability testing, as benchmarks for method development, and as starting points for understanding the chromatography of nitrophenols.

CompoundSupplier ExamplePurityFormatStandard Type
5-ethyl-2-nitrophenol ChemShuttle[2]≥95%[2]Neat SolidAnalytical Standard
2-nitrophenol LabStandard[3]-Solution (Methanol)[3]Analytical Standard
4-nitrophenol LabStandard[4]≥95%[4]Neat SolidReference Material (RM)[4]
Nitrophenol Isomer Mix VariousVariesSolutionCRM/Analytical Standard

Note: The availability and specifications from suppliers are subject to change. Always refer to the supplier's certificate of analysis for the most current information.

Establishing a Self-Validating System for Retention Time

Given the absence of a CRM, the onus is on the analytical scientist to establish a trustworthy, self-validating system for the retention time of 5-ethenyl-2-nitrophenol. This involves two critical phases: the initial qualification of a reference standard and the ongoing verification of its retention time stability.

Phase 1: Qualification of a Reference Standard

Whether sourcing a non-certified standard or synthesizing the compound in-house, a rigorous qualification protocol is essential. This process establishes the identity and purity of the material, ensuring it is suitable for use as a reference standard.

Experimental Protocol: Reference Standard Qualification

  • Identity Confirmation:

    • Mass Spectrometry (MS): Infuse a dilute solution of the standard into a high-resolution mass spectrometer to confirm the molecular weight. The expected mass for C₈H₇NO₃ is approximately 165.0426 g/mol .

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: Acquire ¹H and ¹³C NMR spectra. The spectral data should be consistent with the structure of 5-ethenyl-2-nitrophenol, showing characteristic peaks for the vinyl protons, aromatic protons, and the phenolic hydroxyl group.

    • Fourier-Transform Infrared (FTIR) Spectroscopy: Obtain an IR spectrum to confirm the presence of key functional groups, such as the hydroxyl (-OH), nitro (-NO₂), and vinyl (C=C) groups.

  • Purity Assessment:

    • HPLC-UV with Peak Purity Analysis: Develop a high-resolution HPLC method (details in the next section). Inject a concentrated solution of the standard and assess the peak purity using a photodiode array (PDA) detector. The peak should be spectrally homogeneous. The area percent of the main peak provides an initial estimate of purity.

    • Differential Scanning Calorimetry (DSC): For crystalline solids, DSC can be used to determine the melting point and estimate purity based on the melting point depression.

    • Quantitative NMR (qNMR): If a suitable internal standard is available, qNMR can provide a highly accurate purity assignment.

The diagram below outlines the workflow for qualifying a reference standard.

G cluster_0 Reference Standard Qualification cluster_1 Identity Tests cluster_2 Purity Tests obtain Obtain/Synthesize 5-ethenyl-2-nitrophenol identity Identity Confirmation obtain->identity purity Purity Assessment identity->purity ms Mass Spectrometry nmr NMR Spectroscopy ftir FTIR Spectroscopy qualified Qualified Reference Standard purity->qualified hplcuv HPLC-UV (Peak Purity) dsc DSC qnmr qNMR

Caption: Workflow for the qualification of an analytical reference standard.

Phase 2: HPLC Method Development and Retention Time Stability

A robust HPLC method is crucial for ensuring a stable and reproducible retention time. For nitrophenols, reversed-phase chromatography is the most common approach.[5]

Key Considerations for Method Development:

  • Column Chemistry: A C18 stationary phase is a good starting point, offering broad applicability for moderately polar compounds.

  • Mobile Phase: A mixture of water (or an aqueous buffer) and an organic modifier like acetonitrile or methanol is typical. The ratio will determine the elution strength and retention time.

  • pH: The pH of the mobile phase can significantly impact the retention of phenolic compounds. Since 5-ethenyl-2-nitrophenol is acidic, a mobile phase pH below its pKa (predicted to be around 7-8) will keep it in its neutral form, leading to longer retention. An acidic mobile phase (e.g., with 0.1% formic or phosphoric acid) is often used to ensure sharp peaks.

  • Temperature: Column temperature affects viscosity and analyte-stationary phase interactions. Maintaining a constant, elevated temperature (e.g., 30-40°C) can improve peak shape and reproducibility.[6]

  • Detection: Nitrophenols have strong UV absorbance. A PDA detector allows for monitoring at the absorbance maximum (λmax), which for many nitrophenols is in the range of 270-320 nm.[7]

The following diagram illustrates a typical HPLC method development workflow.

G cluster_0 HPLC Method Development Workflow start Define Analytical Goal (e.g., Purity, Quantification) scout Scouting Runs (Different Columns/Solvents) start->scout optimize Optimize Mobile Phase (Gradient, pH, Temperature) scout->optimize validate Method Validation (ICH Q2(R2)) optimize->validate

Caption: A streamlined workflow for developing a robust HPLC method.

Experimental Protocol: Ensuring Retention Time Stability

Once a method is established, its reliability must be continuously monitored.

  • System Suitability Test (SST): Before any sample analysis, perform an SST by injecting the qualified reference standard multiple times (e.g., n=5).

  • Establish Acceptance Criteria: Based on initial validation data, set acceptance criteria for retention time precision. For a well-behaved system, the relative standard deviation (RSD) of the retention time should be less than 1%.

  • Bracketing Standards: For long analytical runs, inject the reference standard periodically (e.g., every 10-20 samples) to ensure that the retention time has not drifted outside of the acceptance window. Common causes of drift include changes in mobile phase composition, temperature fluctuations, or column degradation.[8]

  • Documentation: Meticulously document all retention times and SST results. Any deviations should be investigated and documented.

This rigorous approach ensures that the retention time for 5-ethenyl-2-nitrophenol is a reliable and trustworthy parameter for its identification.

Comparative HPLC Performance and Expected Retention Behavior

Based on established chromatographic principles, we can predict the relative retention times of 5-ethenyl-2-nitrophenol and its analogs.

Table of Example HPLC Conditions for Nitrophenol Analysis

ParameterCondition 1[9]Condition 2[10]
Column Chromolith RP-18e (150 mm x 4.6 mm)[9]C18 column
Mobile Phase 50 mM acetate buffer (pH 5.0)-acetonitrile (80:20, v/v)[9]Methanol-0.01 M citrate buffer pH 6.2 (47:53 v/v) with 0.03 M TBAB[10]
Flow Rate 3.0 mL/min[9]1.0 mL/min[10]
Detection UV at λmax[9]UV at 290 nm[10]
Analytes Phenol, 2-nitrophenol, 4-nitrophenol, etc.[9]4-nitrophenol and its metabolites[10]

Under these reversed-phase conditions, the elution order is generally governed by polarity, with more polar compounds eluting earlier.

Expected Elution Order (from earliest to latest):

  • 2-nitrophenol / 4-nitrophenol: These are the most polar among the listed compounds.

  • 5-ethenyl-2-nitrophenol: The vinyl group is slightly more polar than an ethyl group.

  • 5-ethyl-2-nitrophenol: The least polar of this specific set, expected to have the longest retention time.

This predicted order provides a logical framework for method development and peak identification.

Conclusion

References

  • FooDB. (2010). Showing Compound 5-Ethenyl-2-methoxyphenol (FDB021247). Available at: [Link]

  • PubChem. (n.d.). 5-Ethyl-2-nitrophenol. National Center for Biotechnology Information. Available at: [Link]

  • PubChem. (n.d.). 2-Ethyl-5-nitrophenol. National Center for Biotechnology Information. Available at: [Link]

  • Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Available at: [Link]

  • Qiao, W., Tao, J., & Peng, L. (2021). Determining Nitrophenol Isomers Using Raman Spectroscopy. Spectroscopy, 36(10). Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). HPLC Quantification of 4-Nitrophenol and its Conjugated Metabolites from Bile. Available at: [Link]

  • Element Lab Solutions. (n.d.). Causes of Retention Time Drift in HPLC. Available at: [Link]

  • LCGC International. (n.d.). How Much Retention Time Variation Is Normal?. Available at: [Link]

  • ResearchGate. (n.d.). Simultaneous Spectrophotometric Determination of Nitrophenol Isomers in Environmental Samples Using First Derivative of the Dens. Available at: [Link]

  • LCGC International. (n.d.). Method Development and Validation for Phenol and Nitrophenols in Tap Water by HPLC using a Monolithic Column. Available at: [Link]

  • LABSTANDARD. (n.d.). Nitrophenol, 4 - CRM. Available at: [Link]

  • Taylor & Francis Online. (2017). Sensitive determination of nitrophenol isomers by reverse-phase high-performance liquid chromatography in conjunction with liquid–liquid extraction. Available at: [Link]

  • LABSTANDARD. (n.d.). Nitrophenol, 2- solution. Available at: [Link]

Sources

Validation

A Comparative Guide to the Crystal Structures of Substituted Nitrostyrenes: Unveiling the Impact of Molecular Architecture on Solid-State Properties

For Researchers, Scientists, and Drug Development Professionals Substituted β-nitrostyrenes are a critical class of organic compounds, serving as versatile precursors in the synthesis of a wide array of pharmaceuticals a...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Substituted β-nitrostyrenes are a critical class of organic compounds, serving as versatile precursors in the synthesis of a wide array of pharmaceuticals and biologically active molecules. Their reactivity and ultimate utility are not solely governed by their molecular formula but are profoundly influenced by their three-dimensional arrangement in the solid state. This guide provides an in-depth comparative analysis of the crystal structure data for a series of para-substituted nitrostyrenes, offering insights into how subtle changes in chemical substitution dictate molecular conformation, crystal packing, and intermolecular interactions. Understanding these relationships is paramount for controlling the solid-state properties of these valuable synthetic intermediates, which in turn can impact their stability, solubility, and bioavailability in drug development.

The Foundation: Synthesis and Crystallization of Substituted β-Nitrostyrenes

The reliable synthesis of high-quality single crystals is the prerequisite for accurate crystallographic analysis. The most common and robust method for synthesizing substituted β-nitrostyrenes is the Henry-Knoevenagel condensation reaction between a substituted benzaldehyde and nitromethane. The choice of catalyst and reaction conditions can be tailored to optimize the yield and purity for different substrates.

Experimental Protocol: A Validated Approach to Single Crystal Growth

This protocol outlines a standardized method for the synthesis and subsequent crystallization of para-substituted β-nitrostyrenes, ensuring the formation of crystals suitable for single-crystal X-ray diffraction.

Part 1: Synthesis via Henry-Knoevenagel Condensation

  • Reactant Preparation: In a round-bottom flask, dissolve the desired para-substituted benzaldehyde (1.0 eq.) in a minimal amount of a suitable solvent, such as ethanol or acetic acid.

  • Addition of Nitromethane: Add nitromethane (1.1-1.5 eq.) to the solution.

  • Catalyst Introduction: Introduce a catalytic amount of a base, such as ammonium acetate or an amine like piperidine. The choice of catalyst can influence reaction times and yields.

  • Reaction: Heat the mixture under reflux for a period of 2 to 6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Workup: After completion, cool the reaction mixture to room temperature. The product may precipitate directly from the solution. If not, pour the mixture into ice-water to induce precipitation.

  • Isolation and Purification: Collect the crude product by vacuum filtration, wash with cold water, and dry. Further purification is achieved by recrystallization from a suitable solvent, typically ethanol or a mixture of ethanol and water.

Part 2: Single Crystal Growth by Slow Evaporation

  • Solvent Selection: Choose a solvent in which the purified nitrostyrene derivative has moderate solubility at room temperature. Common choices include ethanol, methanol, or ethyl acetate.

  • Saturated Solution Preparation: Prepare a nearly saturated solution of the compound in the selected solvent at a slightly elevated temperature.

  • Filtration: Filter the warm solution through a syringe filter to remove any particulate matter.

  • Slow Evaporation: Transfer the filtered solution to a clean vial, cover it loosely with perforated parafilm, and allow the solvent to evaporate slowly and undisturbed over several days at room temperature.

  • Crystal Harvesting: Once well-formed single crystals are observed, carefully decant the mother liquor and gently wash the crystals with a small amount of cold solvent.

Caption: Workflow for the synthesis and single-crystal growth of substituted nitrostyrenes.

A Comparative Look at Crystal Structures

The introduction of different substituents at the para-position of the phenyl ring in β-nitrostyrene induces significant changes in the resulting crystal structures. This section compares the crystallographic data of the parent β-nitrostyrene with its 4-methoxy, 4-chloro, and 4-nitro substituted analogues. The data presented here has been sourced from the Crystallography Open Database (COD) and the Cambridge Structural Database (CSD).

Compoundβ-Nitrostyrene4-Methoxy-β-nitrostyrene
COD/CCDC ID CCDC 701892COD 7200442 / CCDC 701902
Formula C₈H₇NO₂C₉H₉NO₃
Crystal System MonoclinicTriclinic
Space Group P2₁/cP-1
Unit Cell Parameters
a (Å)8.0975.7014
b (Å)5.7688.4321
c (Å)18.6479.1812
α (°)90103.481
β (°)117.7190.271
γ (°)9097.265
Cell Volume (ų)770.8425.51

Table 1: Comparison of crystallographic data for β-nitrostyrene and 4-methoxy-β-nitrostyrene.[1]

Note: Detailed crystallographic data for 4-chloro-β-nitrostyrene and 4-nitro-β-nitrostyrene are not as readily available in open-access databases. The discussion below is based on published analyses of their structures.

Analysis of Molecular Conformation and Packing

β-Nitrostyrene: In its crystalline form, β-nitrostyrene exhibits a nearly planar conformation, which maximizes the conjugation between the phenyl ring, the vinyl group, and the nitro group. The crystal packing is characterized by a herringbone arrangement, with molecules forming centrosymmetric dimers through C-H···O hydrogen bonds involving the nitro group and aromatic protons.

4-Methoxy-β-nitrostyrene: The introduction of the electron-donating methoxy group at the para-position leads to a more planar molecular structure compared to the parent compound, further enhancing the π-conjugation. The crystal packing is dominated by strong C-H···O hydrogen bonds involving the methoxy group and the nitro group of adjacent molecules, leading to the formation of infinite chains. This distinct packing arrangement results in a more compact and stable crystal lattice, as reflected in its higher melting point compared to β-nitrostyrene.[1]

4-Chloro-β-nitrostyrene: The moderately electron-withdrawing chloro substituent also influences the crystal packing. While maintaining a largely planar molecular conformation, the crystal structure of 4-chloro-β-nitrostyrene is stabilized by a combination of C-H···O hydrogen bonds and halogen bonding interactions (C-Cl···O). These interactions contribute to a layered structure.

4-Nitro-β-nitrostyrene: With a strongly electron-withdrawing nitro group at the para-position, the molecule adopts a highly planar conformation to maximize resonance stabilization. The crystal packing is expected to be dominated by strong intermolecular interactions involving the two nitro groups, such as N-O···π and C-H···O interactions, leading to a highly stabilized and dense crystal lattice.

Caption: Relationship between crystal structure features and macroscopic properties of substituted nitrostyrenes.

From Crystal Structure to Function: The Impact on Properties and Applications

The variations in crystal structure directly translate to differences in the physicochemical properties and, consequently, the applications of these compounds.

  • Thermal Stability: The increased planarity and stronger intermolecular interactions in substituted nitrostyrenes, such as the 4-methoxy derivative, generally lead to higher melting points and greater thermal stability compared to the unsubstituted parent compound. This is a critical consideration for pharmaceutical formulation and storage.

  • Solubility and Bioavailability: The nature and strength of the intermolecular interactions in the crystal lattice dictate the energy required to break the lattice and dissolve the compound. The intricate network of hydrogen bonds in the 4-methoxy derivative, for example, can lead to lower aqueous solubility compared to β-nitrostyrene. This has direct implications for the bioavailability of drug candidates derived from these precursors.

  • Reactivity: The conformation of the molecule in the solid state can influence its reactivity in solid-state reactions. For instance, the planarity of the nitrostyrene system affects the accessibility of the electrophilic β-carbon to nucleophilic attack, a key step in many synthetic transformations.

  • Biological Activity: The biological activity of nitrostyrene derivatives is often linked to their ability to act as Michael acceptors. The electronic effects of the substituents, which are in turn influenced by the molecular conformation within the crystal, can modulate this reactivity and thus the biological potency. For example, electron-withdrawing groups can enhance the electrophilicity of the β-carbon, potentially leading to increased biological activity.

Conclusion

This comparative guide highlights the profound impact of para-substitution on the crystal structures of β-nitrostyrenes. The interplay of molecular planarity, intermolecular interactions, and crystal packing motifs, dictated by the electronic nature of the substituent, gives rise to distinct solid-state properties. For researchers in drug development and materials science, a thorough understanding of these structure-property relationships is not merely academic but a crucial tool for the rational design of molecules with desired characteristics. By controlling the molecular architecture in the solid state, one can fine-tune the stability, solubility, and reactivity of these important synthetic building blocks, ultimately leading to the development of more effective and reliable products.

References

  • Crystallography Open Database. [Link]

  • Cambridge Crystallographic Data Centre (CCDC). [Link]

  • Harada, J., Harakawa, M., & Ogawa, K. (2009).
  • Crystallography Open Database. Information card for entry 7200442. [Link]

  • PubChem. beta-nitrostyrene, (E)-. CID 5284459. [Link]

  • PubChem. trans-4-Methoxy-beta-nitrostyrene. CID 697963. [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.